Cas no 3281-99-0 (Phenol, 2-cyclohexyl-,1-(N-methylcarbamate))

• Product Name: Phenol, 2-cyclohexyl-,1-(N-methylcarbamate)
• CAS No: 3281-99-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 319989
• PubChem ID: 228211
• Update Time: 2025-04-19

Phenol, 2-cyclohexyl-,1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-cyclohexyl-,1-(N-methylcarbamate)
• (2-cyclohexylphenyl) N-methylcarbamate
• 2-cyclohexylphenyl methylcarbamate
• AC1L5G20
• AC1Q61R4
• AR-1E0986
• HMS3078C19
• methyl-carbamic acid-(2-cyclohexyl-phenyl ester)
• Methyl-carbamidsaeure-(2-cyclohexyl-phenylester)
• NSC20892
• NSC29236
• NSC-29236
• SMR001548222
• 2-cyclohexyl-phenyl N-methylcarbamate
• SCHEMBL11804134
• MLS002638756
• NSC-20892
• CHEMBL2131763
• DTXSID00281231
• 3281-99-0

• Inchi： 1S/C14H19NO2/c1-15-14(16)17-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key： XQOBJYVRDRARHV-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC=CC=1C1CCCCC1

Computed Properties

• Exact Mass: 233.14167
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33